Cas no 78443-35-3 (4-phenylbenzoylacetonitrile)
4-Phenylbenzoylacetonitrile is a versatile organic compound characterized by its phenyl and benzoyl functional groups attached to an acetonitrile backbone. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its conjugated system enhances stability and facilitates nucleophilic and electrophilic reactions, making it valuable for constructing complex molecular frameworks. The compound’s high purity and consistent performance ensure reliable results in research and industrial applications. Its compatibility with various solvents and reagents further underscores its utility in multi-step synthesis. Proper handling under standard laboratory conditions is recommended due to its potential sensitivity to moisture and light.
4-phenylbenzoylacetonitrile structure
Product Name:4-phenylbenzoylacetonitrile
CAS No:78443-35-3
MF:C15H11NO
MW:221.253943681717
MDL:MFCD02260810
CID:553112
PubChem ID:12686853
Update Time:2025-06-08
4-phenylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-propanenitrile,b-oxo-
- 3-[1,1'-biphenyl]-4-yl-3-oxopropanenitrile
- 3-oxo-3-(4-phenylphenyl)propanenitrile
- 4-Phenylbenzoylacetonitrile
- 3-(<1,1'-biphenyl>-4-yl)-3-oxopropionitrile
- 3-biphenyl-4-yl-3-oxo-propanenitrile
- 3-Biphenyl-4-yl-3-oxo-propionitril
- 3-biphenyl-4-yl-3-oxo-propionitrile
- 4-phenyl-Menzoylacetonitrile
- biphenylyloxopropanenitrile
- p-Phenylbenzoylacetonitrile
- 78443-35-3
- BZAJCNCPXHAXBZ-UHFFFAOYSA-N
- 3-{[1,1'-biphenyl]-4-yl}-3-oxopropanenitrile
- SCHEMBL3588115
- J-510396
- DTXSID00506890
- AKOS000368900
- MFCD02260810
- A9867
- FT-0604201
- 3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile
- GC-0212
- 3-(Biphenyl-4-yl)-3-oxopropanenitrile
- STL387018
- 4-phenylbenzoylacetonitrile
-
- MDL： MFCD02260810
- Inchi： 1S/C15H11NO/c16-11-10-15(17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key： BZAJCNCPXHAXBZ-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 221.08400
- Monoisotopic Mass: 221.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.128
- Melting Point: 116-118°
- Boiling Point: 418.129°C at 760 mmHg
- Flash Point: 206.677°C
- Refractive Index: 1.582
- PSA: 40.86000
- LogP: 3.44998
4-phenylbenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-phenylbenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115013-10g |
3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile |
78443-35-3 | 95% | 10g |
$482.04 | 2023-09-01 | |
| Fluorochem | 206993-250mg |
4-Phenylbenzoylacetonitrile |
78443-35-3 | 97% | 250mg |
￡104.00 | 2022-03-01 | |
| Fluorochem | 206993-1g |
4-Phenylbenzoylacetonitrile |
78443-35-3 | 97% | 1g |
￡277.00 | 2022-03-01 | |
| Fluorochem | 206993-2g |
4-Phenylbenzoylacetonitrile |
78443-35-3 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 206993-5g |
4-Phenylbenzoylacetonitrile |
78443-35-3 | 97% | 5g |
￡862.00 | 2022-03-01 | |
| TRC | P322928-50mg |
4-phenylbenzoylacetonitrile |
78443-35-3 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P322928-100mg |
4-phenylbenzoylacetonitrile |
78443-35-3 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P322928-500mg |
4-phenylbenzoylacetonitrile |
78443-35-3 | 500mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB269809-1 g |
3-[1,1'-Biphenyl]-4-yl-3-oxopropanenitrile; 95% |
78443-35-3 | 1g |
€194.60 | 2022-06-11 | ||
| abcr | AB269809-5 g |
3-[1,1'-Biphenyl]-4-yl-3-oxopropanenitrile; 95% |
78443-35-3 | 5g |
€486.90 | 2022-06-11 |
4-phenylbenzoylacetonitrile Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
78443-35-3 (4-phenylbenzoylacetonitrile) Related Products
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- 5343-98-6(4-Oxo-4-phenylbutanenitrile)
- 270084-29-2(2-phenylbenzoylacetonitrile)
- 39528-57-9(1-Naphthalenepropanenitrile,b-oxo-)
- 53882-81-8(3-(3-Methylphenyl)-3-oxopropanenitrile)
- 614-16-4(3-oxo-3-phenyl-propanenitrile)
- 10413-00-0(Benzenepentanenitrile, d-oxo-)
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